![molecular formula C21H21NO4S B2514006 2-(4-[(9H-Fluoren-9-ylmethoxy)carbonyl]thiomorpholin-3-YL)acetic acid CAS No. 1521047-51-7](/img/structure/B2514006.png)
2-(4-[(9H-Fluoren-9-ylmethoxy)carbonyl]thiomorpholin-3-YL)acetic acid
Overview
Description
“2-(4-[(9H-Fluoren-9-ylmethoxy)carbonyl]thiomorpholin-3-YL)acetic acid” is a chemical compound used in scientific research . It has a unique structure and properties that offer a wide range of applications. The compound has a molecular weight of 415.47 .
Molecular Structure Analysis
The molecular formula of this compound is C21H21NO6S . The InChI code, which provides a unique identifier for the compound, is 1S/C21H21NO6S/c23-20(24)11-14-13-29(26,27)10-9-22(14)21(25)28-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a predicted density of 1.317±0.06 g/cm3 and a predicted boiling point of 614.8±45.0 °C .Scientific Research Applications
Peptide Synthesis
The compound belongs to the family of Fluorenylmethyloxycarbonyl (Fmoc) protected amino acids . Fmoc amino acids are widely used in the stepwise construction of peptides, a process known as solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for the amino function during peptide synthesis .
Drug Discovery
Fmoc-protected amino acids, including “2-(4-[(9H-Fluoren-9-ylmethoxy)carbonyl]thiomorpholin-3-YL)acetic acid”, are often used in the development of new pharmaceuticals. They can be used to create a wide variety of peptide-based drugs, with potential applications in treating diseases ranging from cancer to infectious diseases .
Bioconjugation
Fmoc-protected amino acids can be used in bioconjugation, the process of chemically linking two biomolecules together. This can be useful in a variety of research and clinical applications, such as the development of antibody-drug conjugates .
Proteomics Research
In proteomics, the study of proteins on a large scale, Fmoc-protected amino acids can be used to synthesize peptides for use in experiments. These peptides can be used as standards in mass spectrometry experiments, or as antigens to generate antibodies .
Chemical Biology
In chemical biology, Fmoc-protected amino acids can be used to create complex biomolecules with novel functions. For example, they can be used to create peptide-based catalysts, or to modify proteins to introduce new functional groups .
Material Science
In material science, Fmoc-protected amino acids can be used to create self-assembling peptides, which can form nanostructures with potential applications in biomedicine and nanotechnology .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it’s harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-[4-(9H-fluoren-9-ylmethoxycarbonyl)thiomorpholin-3-yl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4S/c23-20(24)11-14-13-27-10-9-22(14)21(25)26-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLSIZZDXLAUPQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(N1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-[(9H-Fluoren-9-ylmethoxy)carbonyl]thiomorpholin-3-YL)acetic acid | |
CAS RN |
1521047-51-7 |
Source
|
| Record name | 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}thiomorpholin-3-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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